Cas no 135446-00-3 (5H-1,2,4-Triazolo[3,4-i]purin-5-one,6,7-dihydro-3-phenyl-6-propyl-)

• Product Name: 5H-1,2,4-Triazolo[3,4-i]purin-5-one,6,7-dihydro-3-phenyl-6-propyl-
• CAS No: 135446-00-3
• MF: C₁₅H₁₄N₆O
• MW: 294.3112616539
• CID: 218802
• PubChem ID: 135702816
• Update Time: 2025-04-19

5H-1,2,4-Triazolo[3,4-i]purin-5-one,6,7-dihydro-3-phenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[3,4-i]purin-5-one,6,7-dihydro-3-phenyl-6-propyl-
• 3-phenyl-6-propyl-1H-[1,2,4]triazolo[3,4-f]purin-5-one
• SCHEMBL9032044
• 6,9-Dihydro-3-phenyl-6-n-propyl-5H -1,2,4-triazolo[3,4-i]- purin-5-one
• 3-Phenyl-6-propyl-1,6-dihydro-5H-[1,2,4]triazolo[3,4-i]purin-5-one
• PKWLRDDORJNIGI-UHFFFAOYSA-N
• 3-Phenyl-6-propyl-6,9-dihydro-5H-1,2,4-triazolo(3,4-i)purin-5-one
• 135446-00-3
• DTXSID00929005
• 5H-1,2,4-Triazolo(3,4-i)purin-5-one, 6,9-dihydro-3-phenyl-6-propyl-
• 6,9-Dihydro-3-phenyl-6-n-propyl-5H-triazolo(3,4-i)purin-5-one

• Inchi： 1S/C15H14N6O/c1-2-8-20-13-11(16-9-17-13)14-19-18-12(21(14)15(20)22)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,17)
• InChI Key： PKWLRDDORJNIGI-UHFFFAOYSA-N
• SMILES： O=C1N2C(C3C=CC=CC=3)=NN=C2C2=C(N=CN2)N1CCC

Computed Properties

• Exact Mass: 294.12312
• Monoisotopic Mass: 294.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 445.8°C at 760 mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.775
• PSA: 72.66